Cas no 87740-46-3 (Pentanamide, 4-chloro-N-(1-methylethyl)-)

• Product Name: Pentanamide, 4-chloro-N-(1-methylethyl)-
• CAS No: 87740-46-3
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 652825
• PubChem ID: 13204982
• Update Time: 2025-04-19

Pentanamide, 4-chloro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 4-chloro-N-(1-methylethyl)-
• 4-chloro-N-propan-2-ylpentanamide
• 87740-46-3
• DTXSID70527496
• 4-Chloro-N-(propan-2-yl)pentanamide

• Inchi： 1S/C8H16ClNO/c1-6(2)10-8(11)5-4-7(3)9/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： YFUBFFZZMRUBJA-UHFFFAOYSA-N
• SMILES： ClC(C)CCC(NC(C)C)=O

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų